(5-Chloro-2-[4-(2-fluorobenzoyl)piperazin-1-yl]phenyl)amine
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Overview
Description
(5-Chloro-2-[4-(2-fluorobenzoyl)piperazin-1-yl]phenyl)amine, or 5-Chloro-2-FPPA, is a widely used compound in various scientific research fields. It is a small molecule that has a wide range of applications due to its unique chemical structure and properties. 5-Chloro-2-FPPA is a synthetic compound that can be synthesized from various starting materials, and is often used as a probe molecule to study various biochemical and physiological processes.
Scientific Research Applications
Potential Applications Based on Chemical Structure and Related Compounds
Pharmacological Research: Compounds with similar structures have been studied for their potential pharmacological applications, including as inhibitors for various enzymes or receptors in the body. For example, morpholino phenylpiperazin methanones have shown to be potent inhibitors of certain isoforms .
Biological Activity: Indole derivatives, which share some structural similarities, have a wide range of biological activities and clinical applications . This suggests that our compound of interest may also possess diverse biological properties.
Synthesis of Heterocyclic Compounds: The compound could potentially be used in the synthesis of new heterocyclic compounds with potential bioactivity, as seen in related research involving fluorinated phenyl-piperazinyl compounds .
Antiproliferative Activity: Similar compounds have been synthesized and evaluated for their antiproliferative activity against various cancer cell lines, indicating a possible application in cancer research .
Mechanism of Action
Target of Action
Similar compounds have been shown to interact with proteins such asMitogen-activated protein kinase 10 and PI3Kδ . These proteins play crucial roles in cellular processes such as cell growth, proliferation, differentiation, motility, survival and intracellular trafficking, which makes them potential targets for therapeutic interventions .
Mode of Action
For instance, disruption of PI3Kδ expression or its activity leads to a decrease in inflammatory and immune responses .
Biochemical Pathways
Given the potential targets, it can be inferred that the compound might affect pathways related to cell growth, proliferation, and immune response .
Result of Action
Based on the potential targets, it can be inferred that the compound might have effects on cell growth, proliferation, differentiation, motility, survival, intracellular trafficking, and immune response .
properties
IUPAC Name |
[4-(2-amino-4-chlorophenyl)piperazin-1-yl]-(2-fluorophenyl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17ClFN3O/c18-12-5-6-16(15(20)11-12)21-7-9-22(10-8-21)17(23)13-3-1-2-4-14(13)19/h1-6,11H,7-10,20H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJWAKJRRFOINOA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=C(C=C(C=C2)Cl)N)C(=O)C3=CC=CC=C3F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17ClFN3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Chloro-2-[4-(2-fluorobenzoyl)piperazin-1-yl]phenyl)amine |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.